Cas no 1251563-47-9 (N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide
• CAS No: 1251563-47-9
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 6439570
• PubChem ID: 54733545
• Update Time: 2025-10-28

N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide
• N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4,5-dihydrothieno[3,2-b]pyridine-6-carboxamide
• N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide
• 1251563-47-9
• F3406-8919
• AKOS024443692
• VU0625266-1
• N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide

• Inchi： 1S/C17H16N2O3S/c1-9-4-5-11(8-10(9)2)18-16(21)13-14(20)15-12(6-7-23-15)19(3)17(13)22/h4-8,20H,1-3H3,(H,18,21)
• InChI Key： VERMDPXXBYJTBR-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(=C(C(NC1C=CC(C)=C(C)C=1)=O)C(N2C)=O)O

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.9Ų

Additional information on N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide

Research Brief on N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide (CAS: 1251563-47-9)

In recent years, the compound N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide (CAS: 1251563-47-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thienopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Key advancements include the use of novel catalysts and green chemistry approaches, which have reduced the environmental impact of the synthesis while maintaining high efficiency. The compound's structural features, such as the hydroxy and carboxamide functional groups, are critical for its bioactivity, as demonstrated by structure-activity relationship (SAR) studies.

Recent pharmacological investigations have elucidated the compound's mechanism of action, revealing its role as a potent inhibitor of specific kinase enzymes involved in inflammatory and proliferative diseases. In vitro and in vivo studies have demonstrated its efficacy in reducing cytokine production and inhibiting cell proliferation in various cancer models. These findings suggest that N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide could serve as a lead compound for the development of new anti-inflammatory and anti-cancer therapies.

In addition to its kinase inhibitory activity, the compound has also shown promise in modulating other biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels. This multi-target profile enhances its therapeutic potential but also underscores the need for further research to elucidate its selectivity and potential off-target effects. Recent preclinical studies have highlighted its favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are essential for its transition into clinical trials.

Despite these promising results, challenges remain in the development of N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide as a therapeutic agent. Issues such as potential toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(3,4-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide represents a promising candidate for the treatment of various diseases, particularly those involving kinase-mediated pathways. Its unique chemical structure and multi-target activity make it a valuable subject for further research. Continued exploration of its pharmacological properties and optimization of its therapeutic profile will be critical for its successful development as a novel drug.